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Compound of Interest

Compound Name: N,N-dimethylethylamine

Cat. No.: B1200065

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for N,N-
dimethylethylamine (DMEA), a versatile yet hazardous tertiary amine. Adherence to these
protocols is critical to ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

N,N-dimethylethylamine is a colorless to pale yellow liquid with a strong, ammonia-like or
fishy odor.[1][2] It is a highly flammable and volatile compound.[1] A summary of its key
physical and chemical properties is presented below for quick reference.
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Property

Value

Molecular Formula

CaH11N[1]

Molecular Weight 73.14 g/mol [1]

CAS Number 598-56-1[3]

Appearance Clear, colorless to pale yellow liquid[1][4]
Odor Strong, ammonia-like or fishy[1][2]
Boiling Point 36-38 °C[1][5]

Melting Point -140 °C[1][5]

Flash Point -28 °C[1]

Density 0.675 g/mL at 25 °C[1][5]

Vapor Pressure

8.09 psi at 20 °C[5]

Solubility

Miscible with water and soluble in organic

solvents[1]

Toxicological Data

N,N-dimethylethylamine is harmful if swallowed or inhaled and causes severe skin burns and
eye damage.[3][6] Inhalation of high concentrations of vapor may lead to symptoms such as
headaches, dizziness, nausea, and vomiting.[3]

Metric Value Species
LD50 Oral 606 mg/kg Rat[6]
LD50 Dermal >200 mg/kg Rabbit[6]

LC50 Inhalation 2.3-15.4 mg/L (1 hour) Rat[6]

Hazard Identification and Personal Protective
Equipment (PPE)
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DMEA is classified as a flammable liquid and is corrosive to the skin and eyes.[1] It is also toxic
upon inhalation and ingestion.[1] Therefore, stringent adherence to safety protocols and the
use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment:

e Eye and Face Protection: Chemical splash goggles and a face shield are essential to protect
against splashes and vapors.[3][7][8]

o Hand Protection: Chemical-resistant gloves, such as butyl, neoprene, or nitrile, should be
worn.[8][9] It is crucial to consider the breakthrough time of the glove material for prolonged
handling.[8]

» Body Protection: A chemical-resistant lab coat or apron worn over long-sleeved clothing and
closed-toe shoes is required to protect the skin from accidental spills.[7][8]

o Respiratory Protection: All work with DMEA should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[3][10] In situations where vapor concentrations are
likely to be high or ventilation is inadequate, a NIOSH/MSHA-approved respirator with a
suitable cartridge (e.qg., type K, green, for ammonia and organic ammonia derivatives) must
be used.[3][8]

Experimental Protocols: Safe Handling and Storage
General Handling Procedures

All operations involving N,N-dimethylethylamine must be performed in a well-ventilated
chemical fume hood.[3][10] Use spark-proof tools and explosion-proof equipment.[7][11]
Ground and bond containers when transferring the material to prevent static discharge.[3][7]
Avoid contact with skin, eyes, and clothing.[7] Do not breathe vapors or mist.[3]
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General Handling Workflow for N,N-Dimethylethylamine

Preparation

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

;

Ensure Fume Hood is Operational

:

Gather Spark-Proof Tools and Grounded Equipment

roceed to Handling

Hangling

Work Exclusively Within the Fume Hood

:

Carefully Dispense DMEA

;

Keep Container Tightly Closed When Not in Use

roceed to Cleanup

Post-Handling

Decontaminate Work Area

:

Dispose of Waste in a Labeled Hazardous Waste Container

;

Remove and Properly Store or Dispose of PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

General Handling Workflow
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Storage

Store N,N-dimethylethylamine in a cool, dry, and well-ventilated area away from heat, sparks,
and open flames.[7][11] Keep the container tightly closed.[7] Store in a designated flammables
area.[7] It is incompatible with strong oxidizing agents, acids, acid chlorides, carbon dioxide,
and acid anhydrides.[7]

Emergency Procedures

In the event of an emergency, it is crucial to follow the established protocols to minimize harm.

Spills and Leaks

For any spill, immediately evacuate the area and remove all sources of ignition.[3] Ventilate the
area.[10] For small spills, absorb the material with an inert absorbent such as sand, earth, or
vermiculite and place it in a suitable, labeled container for disposal.[3][11] For large spills, dike
the area to contain the spill and prevent it from entering drains or waterways.[11]

First-Aid Measures

The following diagram outlines the immediate first-aid steps to be taken upon exposure to N,N-
dimethylethylamine.
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First-Aid Response to N,N-Dimethylethylamine Exposure

Inhalation Eye Contact Ingestion

Immediately Flush Eyes with Plenty of Water for at Least 15 Minutes ‘ Do NOT Induce Vomiting

\

Occasional lly Lift Upper and Lower Eyelids

Remove to Fresh Air

/

If Breathing is Difficult, Administer Oxygen

'

If Not Breathing, Give Artificial Respiration
(Do NOT use mouth-to-mouth)

Skin Contact

Immediately Remove Contaminated Clothing

\

Flush Skin with Plenty of Soap and Water for at Least 15 Minutes ‘

If Conscious, Give Water or Milk to Drink

Seek Immediate Medical Attention

Click to download full resolution via product page

First-Aid Response Workflow

Inhalation: Remove the victim to fresh air immediately.[7] If breathing is difficult, give oxygen.
[7] If breathing has ceased, apply artificial respiration using a suitable mechanical device.[7]
Do not use mouth-to-mouth resuscitation.[7] Seek immediate medical attention.[7]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[7] Seek immediate medical attention.[7]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.[7]
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 Ingestion: Do NOT induce vomiting.[3] If the victim is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[12] Never give anything by mouth to an
unconscious person.[12] Seek immediate medical attention.[7]

Fire-Fighting Measures

N,N-dimethylethylamine is highly flammable.[1] In case of a fire, use dry chemical, carbon
dioxide, water spray, or alcohol-resistant foam to extinguish.[7] Water may be ineffective in
extinguishing the fire but can be used to cool fire-exposed containers.[7] Firefighters should
wear self-contained breathing apparatus (SCBA) and full protective gear.[7]

Disposal Considerations

Dispose of N,N-dimethylethylamine and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[3] Do not dispose of it down the
drain.[3] Waste should be handled by a licensed professional waste disposal service.

This technical guide is intended to provide comprehensive safety information for trained
professionals. Always refer to the most current Safety Data Sheet (SDS) for N,N-
dimethylethylamine before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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